5-[(3-Amino-5-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-2-one

• Molecular Formula: C9H14N4O
• Molecular Weight: 194.23 g/mol
• SMILES: CC1=CC(=NN1CC2CCC(=O)N2)N
• InChI: InChI=1S/C9H14N4O/c1-6-4-8(10)12-13(6)5-7-2-3-9(14)11-7/h4,7H,2-3,5H2,1H3,(H2,10,12)(H,11,14)
• InChIKey: APYIQCZAMYUUIQ-UHFFFAOYSA-N

5-[(3-Amino-5-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-2-one: Structural and Property Overview

5-[(3-Amino-5-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-2-one is a heterocyclic building block combining a 3-amino-5-methyl-1H-pyrazole ring tethered via a methylene linker to the 5-position of a pyrrolidin-2-one scaffold (molecular formula C9H14N4O, molecular weight 194.23 g/mol) . It belongs to the broader pyrazolopyrrolidinone class, which has been exploited as a core structure for potent p53-MDM2 protein–protein interaction inhibitors, most notably in the discovery program leading to the clinical-stage inhibitors NVP-CGM097 and HDM201 [1]. Unlike the fused pyrazolopyrrolidinone clinical candidates, this compound bears a flexible methylene spacer between the two heterocyclic rings and a free 3-amino substituent on the pyrazole, features that render it a versatile, modular intermediate for structure–activity relationship (SAR) exploration, fragment-based drug discovery, and targeted library synthesis.

Target Engagement

p53–MDM2 protein–protein interaction inhibitor design scaffold

Conformational SAR

Methylene linker enables exploration of flexible binding geometries

Parallel Library Synthesis

Dual reactive handles (3-NH₂ and lactam NH) support divergent derivatization

3-aminopyrazole motif validated in kinase inhibitor design

• [1] Furet, P.; Masuya, K.; Kallen, J.; Valat, T.-M.; Guagnano, V.; Holzer, P.; Mah, R.; Stutz, S.; Vaupel, A.; Chène, P.; Jeay, S.; Ruetz, S.; Schlapbach, A. Discovery of a Novel Class of Highly Potent Inhibitors of the p53–MDM2 Interaction by Structure-Based Design Starting from a Conformational Argument. Bioorg. Med. Chem. Lett. 2016, 26 (19), 4837–4841. View Source

5-[(3-Amino-5-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-2-one: Why Isomers and Analogs Are Not Interchangeable

Compounds within the aminopyrazole-pyrrolidinone subclass differ critically in three structural variables that govern target engagement and physicochemical behavior: (i) the position of the amino substituent on the pyrazole ring (3-amino vs. 4-amino), (ii) the presence or absence of a methyl substituent at the pyrazole 5-position, and (iii) the nature of the linker connecting the pyrazole to the pyrrolidinone (methylene spacer vs. direct N–C bond vs. longer ethylene chain). Each permutation produces a unique ensemble of hydrogen-bond donor/acceptor geometry, conformational flexibility, lipophilicity, and polar surface area . Procuring an analog with even a single altered parameter—such as the direct N-linked isomer (CAS 2138273-32-0) or the 4-amino regioisomer (CAS 2111481-17-3)—introduces uncontrolled variables into SAR campaigns, potentially invalidating binding hypotheses, confounding ADMET predictions, and wasting synthesis resources on inactive or suboptimal leads [1]. The quantitative evidence in Section 3 substantiates why this specific compound must be specified by exact IUPAC name rather than by generic class or CAS-number approximation.

Linker Geometry

Target: Methylene spacer

Analog: Direct N-linked isomer (CAS 2138273-32-0)

Conformational flexibility differs (7 vs. 1 rotatable bond); binding entropy and target-fit may shift significantly.

H-Bond Topology

Target: 3-amino regioisomer

Analog: 4-amino regioisomer (CAS 2111481-17-3)

Amino group orientation alters hydrogen-bond donor/acceptor geometry; target recognition may not be preserved.

Lipophilicity Profile

Target: AlogP 1.29

Analog: Direct-linked isomer (XLogP3 -0.1)

Predicted >25-fold shift in lipophilicity may alter permeability and ADME predictions; experimental verification needed.

• [1] Furet, P.; Masuya, K.; Kallen, J.; Valat, T.-M.; Guagnano, V.; Holzer, P.; Mah, R.; Stutz, S.; Vaupel, A.; Chène, P.; Jeay, S.; Ruetz, S.; Schlapbach, A. Discovery of a Novel Class of Highly Potent Inhibitors of the p53–MDM2 Interaction by Structure-Based Design Starting from a Conformational Argument. Bioorg. Med. Chem. Lett. 2016, 26 (19), 4837–4841. View Source

5-[(3-Amino-5-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-2-one: Quantitative Comparator-Based Differentiation Evidence

Linker Flexibility: Methylene Spacer vs. Direct N-Linked Isomer

The target compound incorporates a methylene (-CH2-) spacer between the pyrazole N1 and the pyrrolidinone C5, resulting in a computed rotatable bond count of 7, whereas the direct N-linked positional isomer (3-(3-amino-5-methyl-1H-pyrazol-1-yl)pyrrolidin-2-one, CAS 2138273-32-0) has only 1 rotatable bond [1]. This sevenfold difference in backbone flexibility has profound implications for protein–ligand binding entropy, the ability to adopt biologically relevant conformations, and the conformational penalty paid upon target engagement. The methylene linker also shifts the relative spatial orientation of the pyrazole amino group with respect to the pyrrolidinone carbonyl, altering the vector of hydrogen-bond donor presentation to biological targets .

Linker Flexibility

Data to verify

Target: 7 rotatable bonds
Direct N-linked isomer: 1 rotatable bond

Conformational landscape differs; rigid analog may not suit flexible-linker SAR studies.

Computed values; experimental validation required.

Evidence Dimension	Rotatable bond count
Target Compound Data	7 rotatable bonds
Comparator Or Baseline	3-(3-Amino-5-methyl-1H-pyrazol-1-yl)pyrrolidin-2-one (CAS 2138273-32-0): 1 rotatable bond
Quantified Difference	6 additional rotatable bonds (7-fold higher)
Conditions	Computed from chemical structure; target compound data from Aladdin Scientific; comparator data from Kuujia/Chemsrc computed properties

Why This Matters

Procurement of the direct N-linked isomer will yield a conformationally rigid analog unsuited for SAR studies requiring flexible linker geometries.

• [1] Kuujia Chemical Database. Cas no 2138273-32-0: 3-(3-amino-5-methyl-1H-pyrazol-1-yl)pyrrolidin-2-one — Computed Properties (Rotatable Bond Count 1). Accessed April 2026. View Source

Regioisomeric Amino Positioning: 3-Amino vs. 4-Amino Substitution

The target compound bears the amino group at the pyrazole 3-position (with methyl at the 5-position), whereas the structurally closest regioisomer (5-[(4-amino-5-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-2-one, CAS 2111481-17-3) positions the amino group at the 4-position . In the 3-amino isomer (target), the NH2 group is conjugated with the pyrazole N2 lone pair and projects laterally relative to the pyrrolidinone core. In the 4-amino isomer, the NH2 vector is oriented differently, altering both intramolecular electronic distribution and intermolecular hydrogen-bond geometry. Although head-to-head biological comparison data for these specific regioisomers remain absent from the primary literature, regioisomeric differentiation in aminopyrazole series is well-documented as a critical determinant of target binding: the 3-aminopyrazole motif has been exploited as a core pharmacophore in CDK2/cyclin A inhibitors and MDM2 antagonists, while 4-aminopyrazole regioisomers exhibit distinct recognition profiles [1].

Regioisomeric Amino Position

Class-level

Target: 3-NH₂-5-CH₃
Regioisomer: 4-NH₂-5-CH₃ (identical MW)

H-bond geometry differs; target activity may shift with 4-amino isomer.

Head-to-head binding data not available; class-level SAR supports differentiation.

Evidence Dimension	Amino substitution position on pyrazole ring
Target Compound Data	3-Amino-5-methyl-1H-pyrazol-1-yl substitution pattern (amino at position 3)
Comparator Or Baseline	5-[(4-Amino-5-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-2-one (CAS 2111481-17-3; amino at position 4) — identical molecular formula (C9H14N4O), identical molecular weight (194.23 g/mol)
Quantified Difference	Regioisomeric: identical MW and formula but distinct SMILES connectivity; target = Cc1cc(N)nn1CC1CCC(=O)N1; comparator = Cc1c(N)cnn1CC1CCC(=O)N1
Conditions	Regioisomer identification confirmed by CAS registration entries in ChemSrc database

Why This Matters

Regioisomeric substitution directly determines hydrogen-bond donor/acceptor geometry; substituting the 4-amino isomer will alter binding mode and may abolish target activity in SAR campaigns.

• [1] Furet, P.; Masuya, K.; Kallen, J.; Valat, T.-M.; Guagnano, V.; Holzer, P.; Mah, R.; Stutz, S.; Vaupel, A.; Chène, P.; Jeay, S.; Ruetz, S.; Schlapbach, A. Discovery of a Novel Class of Highly Potent Inhibitors of the p53–MDM2 Interaction by Structure-Based Design Starting from a Conformational Argument. Bioorg. Med. Chem. Lett. 2016, 26 (19), 4837–4841. View Source

Lipophilicity and Polar Surface Area vs. Direct N-Linked Isomer

Computationally derived physicochemical descriptors reveal significant differences between the target compound and its closest structural analog. The target compound has a computed AlogP of 1.29 and a topological polar surface area (TPSA) of 90.65 Ų , while the direct N-linked isomer (CAS 2138273-32-0) has a substantially lower computed XLogP3 of -0.1 and a smaller TPSA of 72.9 Ų [1]. The AlogP difference of approximately 1.4 log units represents a greater than 25-fold difference in predicted octanol–water partition coefficient, indicating that the target compound is markedly more lipophilic. Simultaneously, the target compound's 17.75 Ų larger TPSA suggests better aqueous solubility potential. These opposing trends—higher lipophilicity coupled with higher polar surface area—arise from the additional methylene linker and the distinct spatial arrangement of polar atoms in the target compound and are likely to translate into measurably different permeability, solubility, and plasma protein binding profiles in ADME assays [2].

Lipophilicity & PSA

Data to verify

Target: AlogP 1.29, TPSA 90.65 Ų
Direct isomer: XLogP3 -0.1, TPSA 72.9 Ų

>25-fold lipophilicity shift may alter ADME predictions; experimental confirmation advised.

Computed using different algorithms; values indicative.

Evidence Dimension	Computed lipophilicity and polar surface area
Target Compound Data	AlogP 1.29, TPSA 90.65 Ų, HBA 5, HBD 2
Comparator Or Baseline	3-(3-Amino-5-methyl-1H-pyrazol-1-yl)pyrrolidin-2-one (CAS 2138273-32-0): XLogP3 -0.1, TPSA 72.9 Ų, HBA 3, HBD 2
Quantified Difference	ΔAlogP ≈ +1.4 log units (>25-fold lipophilicity increase); ΔTPSA = +17.75 Ų; ΔHBA = +2
Conditions	Computed properties from Aladdin Scientific (target) and Kuujia/Chemsrc (comparator); different computational algorithms may apply; values are indicative and not experimentally validated

Why This Matters

Substituting the direct N-linked analog for the target compound will introduce a >25-fold shift in predicted lipophilicity, potentially derailing ADME optimization campaigns and invalidating permeability or solubility structure–property relationships.

• [1] Kuujia Chemical Database. Cas no 2138273-32-0: 3-(3-amino-5-methyl-1H-pyrazol-1-yl)pyrrolidin-2-one — Computed Properties (XLogP3 -0.1, TPSA 72.9, HBA 3, HBD 2). Accessed April 2026. View Source
• [2] Lipinski, C. A.; Lombardo, F.; Dominy, B. W.; Feeney, P. J. Experimental and Computational Approaches to Estimate Solubility and Permeability in Drug Discovery and Development Settings. Adv. Drug Deliv. Rev. 2001, 46 (1–3), 3–26. View Source

Synthetic Utility of Free 3-Amino Handle for Diversification

The target compound presents a free primary aromatic amine at the pyrazole 3-position, a reactive functional group enabling regioselective amide coupling, sulfonamide formation, reductive amination, and diazotization chemistry. This contrasts with N-methylated pyrazole analogs—such as 3-amino-1-methyl-1H-pyrazol-4-yl derivatives—in which the pyrazole N1 is blocked, eliminating a key derivatization site, and with the 4-amino regioisomer (CAS 2111481-17-3), where the amino group presents a distinct reactivity profile due to altered electronic conjugation with the pyrazole ring . The 3-amino-5-methylpyrazole substructure is itself a well-validated synthetic intermediate widely used in the construction of pyrazolo[3,4-b]quinolinones, pyrazolopyridines, and fused heterocyclic scaffolds . The target compound combines this versatile aminopyrazole handle with a pyrrolidin-2-one ring bearing a secondary lactam NH, offering two orthogonal sites for sequential or parallel diversification, a feature that expands the accessible chemical space relative to monofunctionalized comparators .

Derivatization Handles

Source review

Target: pyrazole 3-NH₂ + lactam NH
Comparators: N-blocked or single-site analogs

Dual orthogonal handles may support divergent library strategies.

No quantitative reactivity data; structural assessment only.

Evidence Dimension	Number and nature of reactive functional groups available for derivatization
Target Compound Data	Two derivatizable sites: pyrazole 3-NH2 (primary aromatic amine) + pyrrolidinone lactam NH (secondary amide)
Comparator Or Baseline	3-Amino-1-methyl-1H-pyrazol-4-yl analogs: pyrazole N1 blocked; 4-amino regioisomer (CAS 2111481-17-3): altered amine electronic environment and steric accessibility; des-methyl analog (CAS 1863681-61-1): lacks 5-methyl group for steric and lipophilic tuning
Quantified Difference	Qualitative assessment: target compound offers 2 distinct reactive handles vs. 1 or fewer for N-methylated comparators; no quantitative reactivity data available for this specific compound
Conditions	Structural analysis based on IUPAC nomenclature and SMILES; supported by documented synthetic utility of 3-amino-5-methylpyrazole as a building block

Why This Matters

For library synthesis and SAR exploration, the dual-reactive-handle design of the target compound enables divergent chemical strategies not feasible with mono-functionalized or N-blocked comparators.

5-[(3-Amino-5-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-2-one: Research and Industrial Application Scenarios

Fragment-Based Drug Discovery Targeting p53–MDM2

The pyrazolopyrrolidinone scaffold class, to which this compound belongs, was rationally designed using structure-based conformational arguments and validated by X-ray crystallography as a core capable of engaging the p53-binding pocket of MDM2 with high potency [1]. The target compound, bearing a flexible methylene linker and a free 3-amino handle, serves as a fragment-elaboration or library-diversification starting point for probing MDM2 sub-pocket occupancy (Phe19, Trp23, Leu26). Its computed lipophilicity (AlogP 1.29) positions it within favorable drug-like property space, and the methylene spacer provides additional conformational degrees of freedom (7 rotatable bonds) relative to rigid, direct-linked comparators, enabling exploration of linker-length SAR .

Parallel Library Synthesis for Kinase and Epigenetic Screening

The dual reactive handles—primary aromatic amine on the pyrazole and secondary lactam NH on the pyrrolidinone—permit sequential, regioselective derivatization without protecting-group interference [1]. The aminopyrazole motif is a validated pharmacophore for kinase inhibition (e.g., CDK2/cyclin A, LRRK2), while the pyrrolidin-2-one core is a privileged scaffold in nootropic, anti-inflammatory, and anti-infective agents . This compound enables the construction of focused screening libraries with systematic variation at two distinct vectors, a strategy that cannot be replicated using mono-functionalized or regioisomeric analogs such as the direct N-linked isomer (CAS 2138273-32-0) or the 4-amino regioisomer (CAS 2111481-17-3) .

Physicochemical Benchmarking and ADME Model Calibration

The target compound, together with its documented structural comparators (direct N-linked isomer CAS 2138273-32-0, 4-amino regioisomer CAS 2111481-17-3, and des-methyl analog CAS 1863681-61-1), constitutes a defined chemical series covering systematic variation in linker type, amino group position, and methyl substitution [1]. This series can serve as a calibration set for computational models predicting logP, solubility, permeability, and metabolic stability across aminopyrazole-pyrrolidinone chemical space. The computed property differences—ΔAlogP of ~1.4 and ΔTPSA of ~17.75 Ų between the target and the direct-linked isomer—provide measurable benchmarks for validating in silico predictions against experimental determination .

Application

Selection Property

Validation Focus

p53–MDM2 inhibitor design

Flexible methylene linker & 3-NH₂ handle

MDM2 sub-pocket occupancy SAR (Phe19, Trp23, Leu26)

Kinase & epigenetic library synthesis

Dual orthogonal reactive sites

Regioselective sequential derivatization without protecting groups

ADME model calibration

Systematic chemical series (linker, regioisomer, methyl variants)

logP, solubility, permeability prediction benchmarking

• [1] Furet, P.; Masuya, K.; Kallen, J.; Valat, T.-M.; Guagnano, V.; Holzer, P.; Mah, R.; Stutz, S.; Vaupel, A.; Chène, P.; Jeay, S.; Ruetz, S.; Schlapbach, A. Discovery of a Novel Class of Highly Potent Inhibitors of the p53–MDM2 Interaction by Structure-Based Design Starting from a Conformational Argument. Bioorg. Med. Chem. Lett. 2016, 26 (19), 4837–4841. View Source